Cas no 1370556-82-3 (Walsuralactam A)

• Product Name: Walsuralactam A
• CAS No: 1370556-82-3
• Molecular Formula: C₂₆H₃₁NO₅
• Molecular Weight: 437.528
• CID: 3164793
• PubChem ID: 125181893

Walsuralactam A Properties

Names and Identifiers

• Walsuralactam A
• (1R,2R,4R,6R,7S,10R,11R)-17-Hydroxy-1,7,11,15,15-pentamethyl-6-(5-oxo-1,2-dihydropyrrol-4-yl)-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadeca-12,16-diene-14,18-dione
• FS-8795
• AKOS040762503
• 1370556-82-3

• InChIKey： YEYOJXZXQUDNJO-OTCYVHTESA-N
• Inchi： InChI=1S/C26H31NO5/c1-22(2)16(28)7-9-23(3)15-6-10-24(4)14(13-8-11-27-21(13)31)12-17-26(24,32-17)25(15,5)20(30)18(29)19(22)23/h7-9,14-15,17,29H,6,10-12H2,1-5H3,(H,27,31)/t14-,15+,17+,23+,24-,25-,26+/m0/s1
• SMILES： CC1(C(=O)C=CC2(C1=C(C(=O)C3(C2CCC4(C35C(O5)CC4C6=CCNC6=O)C)C)O)C)C

Computed Properties

• Exact Mass: 437.22022309g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 437.22022309g/mol
• Heavy Atom Count: 32
• Complexity: 1110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids